Cas no 99624-20-1 (Phosphonic acid, 1,3,5-benzenetriyltris-, hexaethyl ester)

Phosphonic acid, 1,3,5-benzenetriyltris-, hexaethyl ester is a phosphonate-based compound featuring a benzene core symmetrically substituted with three ethyl phosphonate groups. This structure imparts thermal stability and chelating properties, making it useful in applications requiring metal ion coordination or flame retardancy. The hexaethyl ester modification enhances solubility in organic solvents, facilitating its incorporation into polymer matrices or coatings. Its ability to act as a crosslinking agent or adhesion promoter is leveraged in specialty materials, including high-performance resins and corrosion inhibitors. The compound’s well-defined molecular architecture ensures consistent reactivity, supporting its use in precision chemical synthesis and surface modification processes.
Phosphonic acid, 1,3,5-benzenetriyltris-, hexaethyl ester structure
99624-20-1 structure
Product Name:Phosphonic acid, 1,3,5-benzenetriyltris-, hexaethyl ester
CAS No:99624-20-1
MF:C18H33O9P3
MW:486.370508909225
CID:4384875
PubChem ID:86143926
Update Time:2025-11-02

Phosphonic acid, 1,3,5-benzenetriyltris-, hexaethyl ester Chemical and Physical Properties

Names and Identifiers

    • Phosphonic acid, 1,3,5-benzenetriyltris-, hexaethyl ester
    • Hexaethyl benzene-1,3,5-trisphosphonate
    • 1,3,5-Tris(diethoxyphosphoryl)benzene
    • MFCD22200396
    • AKOS040768262
    • 99624-20-1
    • Inchi: 1S/C18H33O9P3/c1-7-22-28(19,23-8-2)16-13-17(29(20,24-9-3)25-10-4)15-18(14-16)30(21,26-11-5)27-12-6/h13-15H,7-12H2,1-6H3
    • InChI Key: QRSOEJPWFDACHK-UHFFFAOYSA-N
    • SMILES: C1(P(OCC)(OCC)=O)=CC(P(OCC)(OCC)=O)=CC(P(OCC)(OCC)=O)=C1

Computed Properties

  • Exact Mass: 486.134
  • Monoisotopic Mass: 486.134
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 15
  • Complexity: 515
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 107A^2
  • XLogP3: 1.4

Phosphonic acid, 1,3,5-benzenetriyltris-, hexaethyl ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB471596-1g
Hexaethyl benzene-1,3,5-trisphosphonate, min. 95%; .
99624-20-1
1g
€302.50 2025-04-14
abcr
AB471596-5g
Hexaethyl benzene-1,3,5-trisphosphonate, min. 95%; .
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€1072.00 2025-04-14
abcr
AB471596-10g
Hexaethyl benzene-1,3,5-trisphosphonate, min. 95%; .
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€1843.00 2025-04-14

Additional information on Phosphonic acid, 1,3,5-benzenetriyltris-, hexaethyl ester

Comprehensive Guide to Phosphonic acid, 1,3,5-benzenetriyltris-, hexaethyl ester (CAS No. 99624-20-1)

Phosphonic acid, 1,3,5-benzenetriyltris-, hexaethyl ester (CAS No. 99624-20-1) is a specialized organophosphorus compound with a unique molecular structure. This compound, often referred to as hexaethyl 1,3,5-benzenetriyltris(phosphonate), has garnered significant attention in recent years due to its versatile applications in materials science, catalysis, and specialty chemicals. The compound's triphosphonate backbone and hexaethyl ester groups contribute to its distinct chemical properties, making it a valuable intermediate in advanced synthesis.

One of the most frequently searched questions about this compound is: "What are the uses of Phosphonic acid, 1,3,5-benzenetriyltris-, hexaethyl ester?" Researchers and industry professionals are particularly interested in its role as a ligand in coordination chemistry and as a crosslinking agent in polymer chemistry. Its ability to form stable complexes with metal ions has made it a candidate for applications in catalysis and material stabilization. Additionally, its thermal stability and solubility in organic solvents make it suitable for high-performance coatings and adhesives.

The synthesis of Phosphonic acid, 1,3,5-benzenetriyltris-, hexaethyl ester typically involves the reaction of 1,3,5-trihydroxybenzene with phosphorus trichloride, followed by esterification with ethanol. This process yields a high-purity product with excellent yield, which is crucial for industrial applications. Recent advancements in green chemistry have also explored more sustainable routes for its production, aligning with the growing demand for eco-friendly chemical processes.

Another trending topic related to this compound is its potential in energy storage and battery technology. Researchers are investigating its derivatives as electrolyte additives to enhance the performance and lifespan of lithium-ion batteries. This application is particularly relevant given the global push toward renewable energy and electric vehicles. The compound's ability to improve ionic conductivity and electrochemical stability makes it a promising candidate for next-generation energy storage solutions.

In the field of agricultural chemistry, Phosphonic acid, 1,3,5-benzenetriyltris-, hexaethyl ester has been studied for its potential as a plant growth regulator and nutrient delivery agent. Its phosphonate groups can mimic natural phosphates, enabling efficient nutrient uptake by plants. This property is especially valuable in precision agriculture, where optimizing nutrient use is critical for sustainable farming practices.

The market dynamics for this compound are influenced by its niche applications and the growing demand for high-performance chemicals. Suppliers and manufacturers are increasingly focusing on custom synthesis and tailored formulations to meet the specific needs of end-users. Analytical techniques such as NMR spectroscopy and HPLC are commonly employed to ensure the purity and quality of the product, which is essential for research and industrial use.

For those searching "Where to buy Phosphonic acid, 1,3,5-benzenetriyltris-, hexaethyl ester?", it is important to note that the compound is typically available through specialized chemical suppliers and research chemical providers. Due to its specialized nature, buyers should verify the certificate of analysis (CoA) and ensure compliance with regional regulations. The compound is generally supplied in laboratory-scale quantities, but bulk orders can be arranged for industrial applications.

In summary, Phosphonic acid, 1,3,5-benzenetriyltris-, hexaethyl ester (CAS No. 99624-20-1) is a multifaceted compound with applications spanning materials science, energy storage, and agriculture. Its unique chemical properties and versatility make it a valuable asset in both research and industrial settings. As advancements in sustainable chemistry and high-performance materials continue, the relevance of this compound is expected to grow, driving further innovation and exploration.

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